1-(4-CHLOROPHENYL)-4-OXOCYCLOHEXANECARBOXYLIc acid
Cat. No. B2360372
M. Wt: 252.69
InChI Key: FKYDNMYCXJKDIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03979444
Procedure details
A mixture of 21.87 g. (0.079 mole) of 4-cyano-4-(4-chlorophenyl)cyclohexanone, ethylene ketal (prepared in Example 19) and 22 g. of potassium hydroxide in 220 ml. of ethylene glycol is heated at reflux for about 16 hours. The resulting solution is allowed to cool, diluted with water and washed with ether. The aqueous layer is covered with ether and then cautiously acidified. The aqueous layer is extracted with two additional portions of ether and the extracts combined. The extracts are evaporated to dryness and the solid remaining is recrystallized from a mixture of ethylene chloride and Skellysolve B to give 19.26 g. (82.2% yield) of 4-carboxy-4-(4-chlorophenyl)cyclohexanone, ethylene ketal, having a melting point of 162.5° to 164.5°C.
[Compound]
Name
ethylene ketal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Yield
82.2%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1([C:10]2[CH:15]=[CH:14][C:13]([Cl:16])=[CH:12][CH:11]=2)[CH2:8][CH2:7][C:6](=[O:9])[CH2:5][CH2:4]1)#N.[OH-:17].[K+].C(O)C[OH:21]>O>[C:1]([C:3]1([C:10]2[CH:15]=[CH:14][C:13]([Cl:16])=[CH:12][CH:11]=2)[CH2:8][CH2:7][C:6](=[O:9])[CH2:5][CH2:4]1)([OH:21])=[O:17] |f:1.2|
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Inputs
Step One
|
Name
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|
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Quantity
|
0.079 mol
|
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Type
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reactant
|
|
Smiles
|
C(#N)C1(CCC(CC1)=O)C1=CC=C(C=C1)Cl
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(#N)C1(CCC(CC1)=O)C1=CC=C(C=C1)Cl
|
Step Three
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[K+]
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Step Four
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CO)O
|
Step Five
[Compound]
|
Name
|
ethylene ketal
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
Step Six
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
O
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Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
|
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Details
|
A mixture of 21.87 g
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux for about 16 hours
|
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Duration
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16 h
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
to cool
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WASH
|
Type
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WASH
|
|
Details
|
washed with ether
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
The aqueous layer is extracted with two additional portions of ether
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The extracts are evaporated to dryness
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solid remaining is recrystallized from a mixture of ethylene chloride and Skellysolve B
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give 19.26 g
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C(=O)(O)C1(CCC(CC1)=O)C1=CC=C(C=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 82.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
